Benzo[b]benzofuran-4-carboxamide, N-(2-methoxy-5-methylphenyl)-

• Molecular Formula: C21H17NO3
• Molecular Weight: 331.4 g/mol
• IUPAC Name: N-(2-methoxy-5-methylphenyl)dibenzofuran-4-carboxamide
• InChI: InChI=1S/C21H17NO3/c1-13-10-11-19(24-2)17(12-13)22-21(23)16-8-5-7-15-14-6-3-4-9-18(14)25-20(15)16/h3-12H,1-2H3,(H,22,23)
• InChI Key: YQONFNIGRFMAQI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=CC3=C2OC4=CC=CC=C34

Description

Benzo[b]benzofuran-4-carboxamide, N-(2-methoxy-5-methylphenyl)- is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound is also known by its chemical name, AMT, and has been found to have unique biochemical and physiological effects. In

Scientific Research Applications

AMT has been studied for its potential use in various scientific research applications. One of the most notable applications is its use in neuroscience research. AMT has been found to interact with various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. This makes it a valuable tool for studying the role of these neurotransmitters in various physiological and pathological processes.

Mechanism of Action

The exact mechanism of action of AMT is not fully understood. However, it is thought to act as a partial agonist at serotonin receptors, particularly the 5-HT2A receptor. This receptor is involved in the regulation of mood, cognition, and perception. By interacting with this receptor, AMT may modulate these processes and produce its unique effects.
Biochemical and Physiological Effects:
AMT has been found to produce a range of biochemical and physiological effects. These include changes in mood, perception, and cognition. It has also been found to produce changes in heart rate, blood pressure, and body temperature. These effects are thought to be mediated by its interactions with various neurotransmitter systems.

Advantages and Limitations for Lab Experiments

AMT has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it a cost-effective tool for researchers. It also has a unique pharmacological profile, which makes it a valuable tool for studying various physiological and pathological processes. However, there are also limitations to its use. For example, its effects can be highly variable between individuals, making it difficult to draw definitive conclusions from experiments.

Future Directions

There are several future directions for research on AMT. One area of interest is its potential use as a therapeutic agent for various psychiatric and neurological disorders. Another area of interest is its use as a tool for studying the role of neurotransmitters in various physiological and pathological processes. Additionally, further research is needed to fully understand the mechanism of action of AMT and its effects on various neurotransmitter systems.
Conclusion:
In conclusion, Benzo[b]benzofuran-4-carboxamide, N-(2-methoxy-5-methylphenyl)- is a synthetic compound that has been studied for its potential use in various scientific research applications. Its unique pharmacological profile and interactions with various neurotransmitter systems make it a valuable tool for studying various physiological and pathological processes. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

AMT can be synthesized through a process called reductive amination. This process involves the reduction of a ketone with a reducing agent and the subsequent reaction of the resulting amine with an aldehyde. The final product is then purified through a series of chromatography techniques.